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Compound of Interest

Compound Name: 4-Nitroisoindolin-1-one

Cat. No.: B052738 Get Quote

Essential Safety and Handling Guide for 4-
Nitroisoindolin-1-one
This guide provides critical safety, handling, and disposal protocols for 4-Nitroisoindolin-1-one
(CAS: 366452-97-3), tailored for researchers and drug development professionals. The

following procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Classification
4-Nitroisoindolin-1-one is classified with several hazards requiring stringent safety measures.

[1] A thorough risk assessment must be conducted before beginning any experimental work.[2]

GHS Hazard Summary

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]
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This data is based on GHS classifications provided from one notification to the ECHA C&L

Inventory.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 4-Nitroisoindolin-1-one.[2] The

following equipment must be worn at all times when handling the compound.

Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield is

required when there is a

significant risk of splashes.[3]

[4][5]

Protects against splashes and

aerosolized particles that can

cause serious eye irritation.[1]

Skin Protection

Fire/flame resistant and

impervious lab coat, fully

buttoned. Full-length pants and

closed-toe, chemical-resistant

shoes are mandatory.[2][3]

Provides a barrier against

accidental skin contact and

irritation.[1]

Hand Protection

Chemical-impermeable gloves.

Butyl rubber gloves are

generally recommended for

nitro compounds for extended

contact.[2][3] Nitrile gloves

may be used for incidental

contact but should be replaced

immediately upon

contamination. Always inspect

gloves for integrity before use.

[3]

Prevents skin absorption, a

primary route of exposure.

Specific breakthrough time

data for 4-Nitroisoindolin-1-one

is not available, so a

conservative approach is

critical.[2]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood.

[2] If engineering controls are

insufficient or during a spill, an

air-purifying respirator (APR)

with organic vapor cartridges is

recommended.[2]

Protects against inhalation of

dust or vapors, which may

cause respiratory irritation.[1]
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Adherence to a strict, step-by-step protocol is essential for safely managing 4-Nitroisoindolin-
1-one from receipt to disposal.

Experimental Protocol: Safe Handling Workflow
Preparation and Pre-Handling:

Obtain and review the Safety Data Sheet (SDS) for 4-Nitroisoindolin-1-one.[2]

Designate a specific area for handling, preferably within a chemical fume hood.[6]

Ensure a spill kit appropriate for solid chemical spills is readily accessible.[2]

Verify the proper functioning of the chemical fume hood.[2]

Don all required PPE as specified in the table above.

Handling the Compound:

Conduct all manipulations of solid 4-Nitroisoindolin-1-one within the fume hood to

minimize inhalation exposure.[2]

Handle the solid carefully with a spatula to minimize the generation of dust and aerosols.

[2][7]

Avoid direct contact with skin and eyes.[8]

Keep containers of the chemical tightly closed when not in use.[6]

Post-Handling:

Decontaminate all equipment and the work area thoroughly after use.

Remove PPE carefully to avoid cross-contamination.

Wash hands and face thoroughly with soap and water after work and before breaks.[9]

Contaminated work clothing should not be allowed out of the workplace and should be

cleaned before reuse.[4]
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Disposal Plan: Hazardous Waste Management
All waste containing 4-Nitroisoindolin-1-one must be treated as hazardous waste and

disposed of according to institutional and local regulations.[10]

Waste Segregation:

Do not mix waste streams.[6] Keep 4-Nitroisoindolin-1-one waste separate from other

chemical waste unless explicitly permitted by safety protocols.

Containerization:

Collect waste in a compatible, properly sealed, and clearly labeled container.[6][8] The

original container can be suitable if it is in good condition.[6]

The container must be labeled with the words "HAZARDOUS WASTE" and the full

chemical name "4-Nitroisoindolin-1-one" with its approximate concentration.[6]

Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

near the point of generation.[6]

Ensure the container cap is tightly sealed at all times, except when adding waste.[6]

Disposal Request:

Arrange for removal of the chemical waste through your institution's Environmental Health

and Safety (EHS) office by submitting a hazardous material pickup request.[6]

Workflow Visualization
The following diagram illustrates the lifecycle for the safe handling and disposal of 4-
Nitroisoindolin-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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